Cas no 2582-31-2 (2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-2-methylphenyl)imino]-)

2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-2-methylphenyl)imino]- Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-[(4-hydroxy-2-methylphenyl)imino]-
• 4-(4-hydroxyphenyl)imino-3-methylcyclohexa-2,5-dien-1-one
• DTXSID90328205
• 2582-31-2

• InChIKey： JDVNCLNMQFTTLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO2/c1-9-8-12(16)6-7-13(9)14-10-2-4-11(15)5-3-10/h2-8,16H,1H3
• SMILES： OC1C=CC(/N=C2\C=CC(=O)C=C\2)=C(C)C=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 213.078978594g/mol
• Heavy Atom Count: 16
• Complexity: 371
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų